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Compound of Interest

Compound Name: L-LEUCINE (2-13C; 15N)

Cat. No.: B1580037

Get Quote

Executive Summary & Safety Profile
L-Leucine (2-13C; 15N) is a stable isotope-labeled amino acid widely used in quantitative

proteomics (SILAC), metabolic flux analysis, and NMR spectroscopy.

Critical Distinction: Unlike

C or

H labeled compounds, this material is NON-RADIOACTIVE. It contains stable isotopes (

C and

N) which are naturally occurring, albeit enriched.

From a regulatory standpoint (EPA/RCRA), the chemical toxicity of the labeled compound is

identical to natural L-Leucine. However, due to its high financial value and potential for

confusion with radioactive inventory, strict segregation and clear labeling protocols are

required.
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Property Specification

Chemical Name

L-Leucine (

C;

N)

CAS Number (Unlabeled) 61-90-5

CAS Number (Labeled)

Varies by specific enrichment pattern (e.g.,

59935-31-8 for

N)

RCRA Status Not Listed (Non-Hazardous)

Hazards (GHS)
Not classified as hazardous.[1][2][3][4] May

cause mild eye/respiratory irritation as dust.

Radioactivity NONE (Stable Isotope)

Cost Implication
High Value (~

2,000/g). Prevent accidental disposal.

Waste Classification Strategy (Decision Logic)
Effective disposal depends entirely on the matrix in which the L-Leucine is dissolved. The

amino acid itself is benign; the solvent or biological medium usually dictates the waste stream.

Waste Stream Segregation Logic
The following diagram illustrates the decision-making process for segregating L-Leucine waste

streams to ensure compliance and cost-efficiency.
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Waste Containing
L-Leucine (2-13C; 15N)

Identify Matrix/Solvent

Pure Solid / Powder?

Dry Stock

Biological Media?
(Cells, Serum, Lysate)

In Culture

Organic Solvents?
(Acetonitrile, MeOH)

In LC-MS

STREAM A:
Non-Hazardous Solid Waste

(Label: Stable Isotope)

Expired/Spilled

STREAM B:
Biohazard Waste

(Autoclave/Incinerate)

Yes

STREAM C:
Chemical Hazardous Waste

(Flammable/Toxic)

>10% Organic

STREAM D:
Aqueous/Sewer Disposal

(Check Local POTW Rules)

Pure Aqueous Buffer
(pH 5.5-9.0)

Click to download full resolution via product page

Figure 1: Decision tree for segregating L-Leucine (2-13C; 15N) waste based on matrix

composition.

Detailed Disposal Protocols
Protocol A: Solid Waste (Expired or Spilled Stock)
Context: You have a vial of expensive isotope powder that has been contaminated or expired.

Risk:[5][6] Low toxicity, but high risk of "unknown white powder" panic if unlabeled.

Verification: Confirm the material is not mixed with hazardous oxidizers or reactive metals.

Container: Place the original vial inside a secondary clear polyethylene bag.

Labeling: Apply a label explicitly stating:
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"NON-HAZARDOUS. Stable Isotope Labeled Amino Acid. NON-RADIOACTIVE."

Disposal:

Preferred: Submit to your facility's Chemical Waste Management team as "Non-Regulated

Chemical Waste." This ensures a paper trail.

Alternative: If local regulations permit (e.g., non-RCRA solids), it may be disposed of in

standard trash, but only after defacing the original manufacturer label to prevent inventory

confusion.

Protocol B: LC-MS Effluent (Mixed Organic Waste)
Context: Waste generated from proteomics workflows (e.g., peptide digests dissolved in

Acetonitrile/Water/Formic Acid). Risk:[5][6] Flammability (due to Acetonitrile/Methanol).

Segregation: Do not pour down the drain. The organic solvent content triggers RCRA

regulation.

Collection: Collect in a designated "Flammable Solvents" carboy (HDPE or Glass).

Compatibility Check: Ensure the waste stream does not contain oxidizers (e.g., nitric acid)

which react with organic solvents.

Labeling:

List major constituents: "Acetonitrile (50%), Water (49%), Formic Acid (1%), Trace L-

Leucine (13C, 15N)."

Mark hazards: "Flammable," "Irritant."

Disposal: Hand over to EHS for incineration.
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Protocol C: Biological Waste (Cell Culture Media)
Context: SILAC media containing labeled Leucine used for cell growth. Risk:[5][6] Biohazard

(potentially infectious agents).[7]

Deactivation:

Liquid Media: Add bleach (sodium hypochlorite) to a final concentration of 10% and let

stand for 30 minutes.

Solid/Plasticware: Collect in biohazard bags.[7]

Disposal:

Liquids: After bleaching, the solution can typically be flushed down the sanitary sewer with

copious water (verify with local EHS).

Solids: Autoclave at 121°C for 30+ minutes or incinerate via a medical waste contractor.

Regulatory & Compliance Notes
RCRA (Resource Conservation and Recovery Act)
L-Leucine is not listed on the EPA's P-list (acutely toxic) or U-list (toxic) of hazardous wastes

[1]. It does not exhibit characteristics of ignitability, corrosivity, reactivity, or toxicity (TCLP) in its

pure form.

Sewer Disposal (The "Dilution" Rule)
While amino acids are nutrients and technically biodegradable:

Best Practice: Avoid sewer disposal of laboratory chemicals to prevent "dilution as a solution"

violations.

Exception: Trace amounts in aqueous buffers (e.g., <1% concentration in PBS) are generally

acceptable for sewer discharge IF the pH is between 5.5 and 10.0 and no other regulated

pollutants are present [2].

Inventory Control (The "Phantom" Isotope)

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://pim-resources.coleparmer.com/sds/60733.pdf
https://www.mn.uio.no/kjemi/english/about/hse/documents-and-templates/laboratory-chemical-waste-flow-chart.pdf
https://research.uga.edu/docs/units/biosafety/Biohazard-Waste-Disposal-Flow-Chart.pdf
https://research.uga.edu/docs/units/biosafety/Biohazard-Waste-Disposal-Flow-Chart.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580037?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A common audit finding occurs when 13C/15N compounds are logged into a "Radioactive

Materials" inventory by mistake.

Action: Verify your chemical inventory software tags this item as "Stable Isotope" and NOT

"Radioisotope."

Audit Trail: Maintain usage logs. Due to the high cost, "disposal" often looks like "theft" to an

auditor if the mass balance doesn't add up. Document accidental spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1580037/docs#technical-guide-disposal-handling-of-
l-leucine-2-13c-15n]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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